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Compound of Interest

Compound Name: Ethyl 2,4,5-trifluorobenzoate

Cat. No.: B1304757 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for Ethyl 2,4,5-
Trifluorobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling information

for Ethyl 2,4,5-trifluorobenzoate (CAS No. 351354-41-1), as would be found in a Material

Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). The information is presented to meet

the needs of a scientific audience, with an emphasis on clarity and accessibility of technical

data.

Chemical Identification and Physical Properties
Ethyl 2,4,5-trifluorobenzoate is a fluorinated aromatic ester. Its fundamental identifiers and

physical characteristics are summarized below.
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Property Value Source

CAS Number 351354-41-1 [1][2][3]

Molecular Formula C₉H₇F₃O₂ [1][3][4]

Molecular Weight 204.15 g/mol [1][3]

Synonyms
2,4,5-Trifluorobenzoic acid

ethyl ester
[3]

Appearance Liquid [4]

Purity Typically ≥98% [4]

InChI Key
YCDADJUAUJPWHD-

UHFFFAOYSA-N

Storage Temperature Ambient Temperature

Hazard Identification and Classification
Safety data for the specific isomer Ethyl 2,4,5-trifluorobenzoate is not extensively detailed in

publicly available literature. However, based on data for similar fluorinated benzoate

compounds, such as Ethyl 2,3,4-trifluorobenzoate, the following hazards may be anticipated. It

is crucial to handle the compound with care, assuming it may present similar risks.

Anticipated GHS Hazard Classification (Based on Analogs):

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[5]

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[5]

Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[5]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:

H335 - May cause respiratory irritation.[5][6]

Signal Word: Warning[5][6]

Precautionary Statements:
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[7]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

The logical workflow for hazard identification and response is illustrated in the diagram below.
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Caption: Hazard communication workflow based on GHS guidelines.

Toxicological Information
Detailed toxicological studies specifically for Ethyl 2,4,5-trifluorobenzoate are not readily

available in public databases. The toxicological properties have not been fully investigated.[8]

Therefore, the compound should be handled as a potentially hazardous substance. In the

absence of specific data, information from structurally related compounds is used for a

preliminary assessment.

Toxicological Endpoint Data

Acute Toxicity
No specific LD50/LC50 data available. Assumed

to be harmful if swallowed based on analogs.[5]

Skin Corrosion/Irritation Expected to cause skin irritation.[5]

Serious Eye Damage/Irritation Expected to cause serious eye irritation.[5]

Respiratory or Skin Sensitization Data not available.

Germ Cell Mutagenicity Data not available.

Carcinogenicity
Not identified as a carcinogen by IARC, ACGIH,

or NTP.[9]

Reproductive Toxicity Data not available.

Note on Signaling Pathways: Material Safety Data Sheets do not contain information regarding

molecular-level interactions or signaling pathways. This level of detail is found in specialized

toxicological or pharmacological research literature, which is beyond the scope of an SDS.

Experimental Protocols: Principles and
Methodologies
While an SDS summarizes the results of toxicological and physical hazard testing, it does not

include detailed experimental protocols. These tests are typically performed according to

internationally recognized guidelines, such as those established by the Organisation for
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Economic Co-operation and Development (OECD) or the U.S. Environmental Protection

Agency (EPA).

Below is a summary of the principles behind key experiments relevant to the hazard

classifications.
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Experiment Type
Governing Guideline
(Example)

Principle and Methodology

Acute Oral Toxicity
OECD Test Guideline 423

(Acute Toxic Class Method)

A stepwise procedure with a

limited number of animals per

step. The method involves

administering the substance

orally to a group of animals at

one of the defined dose levels.

The absence or presence of

compound-related mortality of

the animals dosed at one step

will determine the next step,

i.e., no further testing is

needed, dosing of a few more

animals with the same dose, or

dosing of a few more animals

at the next higher or the next

lower dose level. The result

allows for the classification of

the substance into a GHS

category.

Acute Dermal

Irritation/Corrosion

OECD Test Guideline 404 This test evaluates the

potential of a substance to

cause skin irritation or

corrosion. A small amount of

the test substance is applied to

a shaved patch of skin on a

test animal (typically a rabbit).

The site is observed for signs

of erythema (redness) and

edema (swelling) at specified

intervals (e.g., 1, 24, 48, and

72 hours) after application. The

severity of the reactions is

scored, and the average
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scores are used to classify the

substance's irritation potential.

Acute Eye Irritation/Corrosion OECD Test Guideline 405

A small, measured amount of

the test substance is applied to

the eye of a test animal. The

eyes are examined for signs of

irritation, such as redness,

swelling, and discharge, at

specific time points after

instillation. The severity of the

reactions is scored to

determine the substance's

potential to cause eye irritation

or serious eye damage.

A generalized workflow for an in-vivo skin irritation test is depicted below.
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Caption: Generalized workflow for an OECD-guided skin irritation test.
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Handling, Storage, and First Aid
Safe Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[5]

Ensure adequate ventilation to avoid inhalation of vapors.[6]

Keep away from heat, sparks, and open flames.[6]

Avoid contact with skin, eyes, and clothing.[8]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][8]

Store away from incompatible materials such as strong oxidizing agents.[8]

First-Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if symptoms persist.

After Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. If skin irritation occurs, get medical advice/attention.[7]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.[5]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention if

you feel unwell.

Stability and Reactivity
Reactivity: No hazardous reactions are expected under normal processing.[8]
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Chemical Stability: Stable under recommended storage conditions. May be moisture-

sensitive.[6]

Conditions to Avoid: Incompatible products, excess heat, and sources of ignition.[6][10]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases.[8][10]

Hazardous Decomposition Products: Under normal use conditions, no hazardous

decomposition products are expected.[6]

This guide is intended for informational purposes and is based on publicly available data for

Ethyl 2,4,5-trifluorobenzoate and its structural analogs. It is not a substitute for an official

Safety Data Sheet provided by the manufacturer. Always consult the supplier-specific SDS

before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethyl 2,4,5-trifluorobenzoate material safety data sheet
(MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304757#ethyl-2-4-5-trifluorobenzoate-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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